1-Cyclohexyl-3-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)urea
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Description
1-Cyclohexyl-3-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)urea is a useful research compound. Its molecular formula is C20H34N4OS and its molecular weight is 378.58. The purity is usually 95%.
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Scientific Research Applications
Acetylcholinesterase Inhibitors : A series of flexible ureas, including those with cyclohexyl groups, showed potential as acetylcholinesterase inhibitors. These compounds interact with the enzyme's hydrophobic binding sites, indicating potential applications in treating conditions like Alzheimer's disease (Vidaluc et al., 1995).
Corrosion Inhibition : 1,3,5-Triazinyl urea derivatives have been evaluated as corrosion inhibitors for mild steel in acidic solutions. They show strong adsorption on steel surfaces, indicating their use in preventing metal corrosion (Mistry et al., 2011).
Fluorescent Probes : Polythiophene-based conjugated polymers incorporating urea structures have been developed as fluorescent probes for detecting metal ions and amino acids in aqueous solutions. Their sensitivity and selectivity suggest applications in environmental monitoring and biochemical sensing (Guo et al., 2014).
Phosphate and Sulfate Receptors : Ureas, including those with cyclohexyl groups, have been evaluated as spacers for phosphate receptors. Their binding properties make them suitable for applications in molecular recognition and sensing technologies (RaposoCésar et al., 1995).
Antifungal Activity : Certain urea derivatives have been compared with standard fungicides for their action against fungi like A. niger and F. oxyporum. This suggests their potential use in agricultural fungicides or antifungal treatments (Mishra et al., 2000).
Synthetic Chemistry : Ureas with cyclohexyl groups have been synthesized and studied for their structural and conformational properties, contributing to the understanding of chemical synthesis and molecular design (Iriepa & Bellanato, 2013).
Soluble Epoxide Hydrolase Inhibitors : N,N'-Disubstituted ureas, including those with cyclohexane structures, have been prepared as soluble epoxide hydrolase inhibitors. These compounds have potential therapeutic applications in treating hypertension and inflammatory diseases (Hwang et al., 2007).
Properties
IUPAC Name |
1-cyclohexyl-3-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N4OS/c1-3-23-11-13-24(14-12-23)19(18-10-7-15-26-18)16(2)21-20(25)22-17-8-5-4-6-9-17/h7,10,15-17,19H,3-6,8-9,11-14H2,1-2H3,(H2,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILXLZAREDACBMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(C2=CC=CS2)C(C)NC(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.